Cas no 1383528-70-8 (3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne)

• Product Name: 3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne
• CAS No: 1383528-70-8
• MF: C₁₁H₁₉IO₄
• MW: 342.170636415482
• CID: 5150283
• Update Time: 2025-05-20

3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne Chemical and Physical Properties

Names and Identifiers

• 3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne
• Propargyl-PEG4-I

• Inchi： 1S/C11H19IO4/c1-2-4-13-6-8-15-10-11-16-9-7-14-5-3-12/h1H,3-11H2
• InChI Key： WDMKKDBMLOHHPF-UHFFFAOYSA-N
• SMILES： C(I)COCCOCCOCCOCC#C

Additional information on 3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne

Introduction to 3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne (CAS No. 1383528-70-8)

The compound 3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne, identified by the CAS registry number CAS No. 1383528-70-8, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of propargyl ethers, characterized by the presence of a propargyl group (-C≡CH) attached to an ether functional group. The molecule's structure features a polyethylene glycol-like chain, which is terminated with an iodoethyl group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of polymer chemistry. The presence of multiple ether linkages and an iodo substituent provides opportunities for controlled polymerization reactions, such as living radical polymerization (LRP) and atom transfer radical polymerization (ATRP). These techniques allow for the precise synthesis of polymers with tailored properties, which are highly desirable in applications ranging from drug delivery systems to high-performance coatings.

The synthesis of 3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne typically involves multi-step organic reactions, including nucleophilic substitution and alkyne chemistry. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of iodine as a leaving group in the iodoethyl moiety facilitates various substitution reactions, enabling the incorporation of this compound into larger molecular frameworks.

In terms of physical properties, this compound exhibits a low molecular weight, making it suitable for solution-based processing techniques. Its solubility in common organic solvents, such as dichloromethane and tetrahydrofuran (THF), further enhances its utility in laboratory settings. The compound's thermal stability has been evaluated under various conditions, demonstrating its suitability for high-temperature applications without significant decomposition.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne. Quantum mechanical calculations have revealed that the iodoethyl group plays a critical role in stabilizing radical intermediates during polymerization processes. This understanding has paved the way for innovative approaches to polymer synthesis, where precise control over polymer architecture is essential.

The application of this compound extends beyond traditional polymer chemistry. Its unique structure makes it an ideal candidate for use in click chemistry reactions, particularly those involving azide-alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation and materials science due to its high efficiency and selectivity. By incorporating this compound into click chemistry protocols, researchers can develop novel materials with enhanced functionality.

In conclusion, 3-(2-{2-[2-(2-Iodoethoxy)-ethoxy]-ethoxy}-ethoxy)-propyne (CAS No. 1383528-70-8) is a versatile organic compound with significant potential in modern chemical research and industrial applications. Its structure, reactivity, and compatibility with advanced synthetic techniques position it as a valuable tool for scientists working at the forefront of materials science and polymer chemistry.